Cas no 2111309-44-3 (5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile)

5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile structure
2111309-44-3 structure
Product Name:5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile
CAS No:2111309-44-3
MF:C6H6FN3
MW:139.130343914032
MDL:MFCD32199395
CID:5612789
PubChem ID:145913324
Update Time:2023-11-25

5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-1,3-dimethylpyrazole-4-carbonitrile
    • 2111309-44-3
    • 5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile
    • EN300-3266548
    • MDL: MFCD32199395
    • Inchi: 1S/C6H6FN3/c1-4-5(3-8)6(7)10(2)9-4/h1-2H3
    • InChI Key: JIORRBGQHZYOAW-UHFFFAOYSA-N
    • SMILES: FC1=C(C#N)C(C)=NN1C

Computed Properties

  • Exact Mass: 139.05457537g/mol
  • Monoisotopic Mass: 139.05457537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 41.6Ų

5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3266548-1g
5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile
2111309-44-3 95%
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$914.0 2023-09-04
Enamine
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5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile
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$3929.0 2023-09-04
Enamine
EN300-3266548-0.05g
5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile
2111309-44-3 95.0%
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$212.0 2025-03-18
Enamine
EN300-3266548-0.1g
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2111309-44-3 95.0%
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$317.0 2025-03-18
Enamine
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Enamine
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5-fluoro-1,3-dimethyl-1H-pyrazole-4-carbonitrile
2111309-44-3 95.0%
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Enamine
EN300-3266548-1.0g
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Enamine
EN300-3266548-2.5g
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Enamine
EN300-3266548-5.0g
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